Cas no 123122-61-2 (4,4-dimethylpentane-1,2-diol)

4,4-Dimethylpentane-1,2-diol is a branched-chain diol characterized by its unique molecular structure, featuring two hydroxyl groups and a quaternary carbon center. This compound exhibits favorable solubility in polar and nonpolar solvents, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its sterically hindered structure contributes to enhanced stability in formulations, particularly in high-performance polymers and coatings. The diol functionality allows for further derivatization, enabling its use in crosslinking agents, adhesives, and surfactants. Additionally, its low volatility and controlled reactivity make it suitable for precision applications in pharmaceuticals and agrochemicals. The product’s balanced hydrophilicity and lipophilicity further broaden its utility in industrial and research settings.

4,4-dimethylpentane-1,2-diol structure

Product Name:4,4-dimethylpentane-1,2-diol

CAS No:123122-61-2

MF:C₇H₁₆O₂

MW:132.200742721558

CID:2123821

PubChem ID:12585506

Update Time:2025-06-08

4,4-dimethylpentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 4,4-dimethylpentane-1,2-diol
- 1,2-dihidroxy-4,4-dimethylpentane
- DA-13979
- DTXSID901309634
- AKOS021029219
- EN300-1240340
- 123122-61-2
- 4,4-dimethyl-1,2-pentanediol
- SCHEMBL414699
- NKKWYENCEXCGLD-UHFFFAOYSA-N
- Inchi： 1S/C7H16O2/c1-7(2,3)4-6(9)5-8/h6,8-9H,4-5H2,1-3H3
- InChI Key： NKKWYENCEXCGLD-UHFFFAOYSA-N
- SMILES： OC(CO)CC(C)(C)C

Computed Properties

Exact Mass: 132.115029749Da
Monoisotopic Mass: 132.115029749Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 73.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 40.5Å²

4,4-dimethylpentane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1240340-0.05g	4,4-dimethylpentane-1,2-diol	123122-61-2	0.05g	$827.0	2023-06-08
Enamine	EN300-1240340-0.1g	4,4-dimethylpentane-1,2-diol	123122-61-2	0.1g	$867.0	2023-06-08
Enamine	EN300-1240340-0.25g	4,4-dimethylpentane-1,2-diol	123122-61-2	0.25g	$906.0	2023-06-08
Enamine	EN300-1240340-0.5g	4,4-dimethylpentane-1,2-diol	123122-61-2	0.5g	$946.0	2023-06-08
Enamine	EN300-1240340-1.0g	4,4-dimethylpentane-1,2-diol	123122-61-2	1g	$986.0	2023-06-08
Enamine	EN300-1240340-2.5g	4,4-dimethylpentane-1,2-diol	123122-61-2	2.5g	$1931.0	2023-06-08
Enamine	EN300-1240340-5.0g	4,4-dimethylpentane-1,2-diol	123122-61-2	5g	$2858.0	2023-06-08
Enamine	EN300-1240340-10.0g	4,4-dimethylpentane-1,2-diol	123122-61-2	10g	$4236.0	2023-06-08
Enamine	EN300-1240340-50mg	4,4-dimethylpentane-1,2-diol	123122-61-2	50mg	$587.0	2023-10-02
Enamine	EN300-1240340-100mg	4,4-dimethylpentane-1,2-diol	123122-61-2	100mg	$615.0	2023-10-02